Contrasting reactivity of fluorinated 2,6-heptanediones towards amines and ammonia, leading to cyclohexanediones or 2-oxa-6-azabicyclo[2.2.2]octanes and evaluation of their cytotoxicity†
New Journal of Chemistry Pub Date: 2019-06-03 DOI: 10.1039/C9NJ01446B
Abstract
The reactivity and synthetic utility of dialkyl 2,4-diacetyl-2,4-difluoro-3-phenylpentanedioates 1 (2,6-heptanediones) as new fluorinated reagents prepared from the reaction of 1,4-dihydropyridines with Selectfluor® for the synthesis of carbocycles and heterocyclic bridged systems is described. The contrasting behaviour of fluorinated 2,6-heptanediones 1 towards the reaction with amines or ammonia has been revealed. 2,6-Heptanediones 1 with alkylamines form alkylammonium 3-acetyl-5-(alkyloxycarbonyl)-3,5-difluoro-2,6-dioxo-4-phenylcyclohexan-1-ides 2; however, with the less basic aniline, they do not react under similar conditions. 2,6-Heptanediones with aqueous ammonia give alkyl 4,7-difluoro-3-hydroxy-1,3-dimethyl-5-oxo-8-phenyl-2-oxa-6-azabicyclo[2.2.2]octane-7-carboxylates 4. The cytotoxicity of 2,6-heptanediones 1a,c, the salts of 3-acetyl-5-(alkoxycarbonyl)-3,5-difluoro-2,6-dioxo-4-phenylcyclohexan-1-ides 2a,c–f, and 2-oxa-6-azabicyclo[2.2.2]octanes 4a–c on different cancer cell lines and “normal” cells has been evaluated, thus providing a basis for further studies concerning the potential use of these new compounds.
![Graphical abstract: Contrasting reactivity of fluorinated 2,6-heptanediones towards amines and ammonia, leading to cyclohexanediones or 2-oxa-6-azabicyclo[2.2.2]octanes and evaluation of their cytotoxicity](http://scimg.chem960.com/usr/1/C9NJ01446B.jpg)
![Contrasting reactivity of fluorinated 2,6-heptanediones towards amines and ammonia, leading to cyclohexanediones or 2-oxa-6-azabicyclo[2.2.2]octanes and evaluation of their cytotoxicity†](https://scimg.chem960.com/usr/1/C9NJ01446B.jpg)
Recommended Literature
- [1] Interactions between 2,4-bis-pteridine-1,5-benzodiazepine and group 12 dihalides: synthesis, spectral and XRD structural studies and theoretical calculations†
- [2] Poly(3-hexylthiophene)–graphene composite-based aligned nanofibers for high-performance field effect transistors†
- [3] Multiple adsorption of tributyl phosphate molecule at the dyed-TiO2/electrolyte interface to suppress the charge recombination in dye-sensitized solar cell
- [4] Palladium catalyzed Csp2–H activation for direct aryl hydroxylation: the unprecedented role of 1,4-dioxane as a source of hydroxyl radicals†
- [5] Synthesis and analysis of combinatorial libraries performed in an automated micro reactor system
- [6] Directly drawing high-performance capacitive sensors on copying tissues†
- [7] Reactions of dicyanodi-[1,2-bis(diphenylphosphino)ethane]cobalt(II) with oxygen and alkyl halides
- [8] Novel nonmetal catalyst of supported tetraphenylphosphonium bromide for acetylene hydrochlorination†
- [9] Waxberry-like hierarchical Ni@C microspheres with high-performance microwave absorption†
- [10] Designing porous and stable Au-coated Ni nanosheets on Ni foam for quasi-symmetrical polymer Li–air batteries†
